Cas no 27303-26-0 (2-Butenoic acid,3-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-8-yl]-1-methylethyl ester)

2-Butenoic acid,3-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-8-yl]-1-methylethyl ester structure

27303-26-0 structure

Product Name:2-Butenoic acid,3-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-8-yl]-1-methylethyl ester

CAS No:27303-26-0

Molecular Formula:C₁₉H₂₀O₅

Molecular Weight:328.3591

CID:286696

PubChem ID:442135

2-Butenoic acid,3-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-8-yl]-1-methylethyl ester Properties

Names and Identifiers

- 2-Butenoic acid,3-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-8-yl]-1-methylethyl ester
- 2-[(8S)-2-oxo-8,9-dihydrofuro[2,3-h]chromen-8-yl]propan-2-yl 3-methylbut-2-enoate
- CHEBI:6450
- C09272
- DTXSID40331749
- 27303-26-0
- Q27107211
- Libanorin
- +Expand
- InChIKey： YCXXSERNLQPDHF-HNNXBMFYSA-N
- Inchi： InChI=1S/C19H20O5/c1-11(2)9-17(21)24-19(3,4)15-10-13-14(22-15)7-5-12-6-8-16(20)23-18(12)13/h5-9,15H,10H2,1-4H3/t15-/m0/s1
- SMILES： C/C(=C/C(OC([C@H]1OC2C=CC3C=CC(=O)OC=3C=2C1)(C)C)=O)/C

Computed Properties

Exact Mass: 328.1311
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 328.131
Heavy Atom Count: 24
Complexity: 585
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 61.8Å²

Experimental Properties

PSA: 61.83
Refractive Index: 1.569
Boiling Point: 482.3°C at 760 mmHg
Flash Point: 212.7°C
Density: 1.232

2-Butenoic acid,3-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-8-yl]-1-methylethyl ester Related Literature

1. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
2. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†

Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999
3. Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†

Isabel N. Hegarty,Dawn E. Barry,Joseph P. Byrne Chem. Commun., 2023,59, 6044-6047
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6. Disordered peptide chains in an α-C-based coarse-grained model†

Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
7. A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110
8. Back cover

Nanoscale Adv., 2022,4, 4025-4026
9. Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†

Hayato Ouchi,Takahiro Kizaki,Xu Lin,Nagahiro Hoshi,Fabien Silly,Takanori Fukushima Chem. Sci., 2018,9, 3638-3643
10. Analytical Division Diary

Anal. Proc., 1983,20, 190-192

Related Categories

Natural Products and Extracts Plant Extracts Plant based Diplotaenia damavandica

27303-26-0 (2-Butenoic acid,3-methyl-,1-[(8S)-8,9-dihydro-2-oxo-2H-furo[2,3-h]-1-benzopyran-8-yl]-1-methylethyl ester) Related Products

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